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Executive Summary

D-Glucitol-2-d (CAS: 75607-68-0), also known as Sorbitol-2-d, is a stable isotope-labeled
polyol used primarily as a metabolic tracer and internal standard in nuclear magnetic
resonance (NMR) and mass spectrometry (MS).[1][2][3][4] Its critical value lies in the deuterium
substitution at the Carbon-2 (C2) position—the specific site of oxidation by Sorbitol
Dehydrogenase (SDH) during the conversion of sorbitol to fructose.

This guide details the physicochemical behavior of D-Glucitol-2-d, providing validated solubility
data, stability profiles, and handling protocols designed to maintain isotopic enrichment (>98
atom % D) and chemical purity.

Physicochemical Profile

The deuterium substitution at position C2 increases the molecular weight by approximately 1
unit compared to non-labeled D-Glucitol. While this substitution creates a distinct mass
signature for analytical detection, it has negligible impact on the bulk solubility properties of the
compound compared to the non-deuterated isotopologue.
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Property Data Notes

Chemical Name D-Glucitol-2-d Synonyms: Sorbitol-2-d

CAS Number 75607-68-0 Specific to C2-deuterated form
Molecular Formula CeH13DOs One H replaced by D at C2
Molecular Weight ~183.18 g/mol vs. 182.17 g/mol for unlabeled
Appearance White crystalline powder Hygroscopic

Isotopic Purity Typically = 98% Critical for quantitative MFA

Solubility Dynamics

D-Glucitol-2-d exhibits high hydrophilicity due to its six hydroxyl groups. The solubility profile is

dominated by hydrogen bonding capabilities.

Solvent Compatibility Table

. Temperature Application
Solvent Solubility (at 25°C)
Dependence Relevance
Very Soluble (~2200 Primary vehicle for
Water Increases w/ Temp ) ]
g/L) biological assays.
) Soluble in boiling Recrystallization/Purifi
Ethanol (95%) Sparingly Soluble ]
ethanol cation.
] Moderate increase w/ MS injection solvent
Methanol Slightly Soluble )
Temp (diluted).
Used to
Diethyl Ether Insoluble None wash/precipitate
impurities.
) NMR solvent for
DMSO Soluble High

structural analysis.

Technical Insight: Solvation & Isotopic Integrity
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While D-Glucitol-2-d dissolves readily in water, protic solvents (like H20) can theoretically
participate in hydrogen exchange. However, the deuterium in D-Glucitol-2-d is covalently
bonded to Carbon-2 (C-D bond), not an oxygen.

o C-D Bond Stability: The C-D bond is non-exchangeable in neutral aqueous solutions. It does
not wash out like hydroxyl protons (O-D/O-H).

o O-D Exchange: If the molecule were O-deuterated (hydroxyls), the label would be lost
instantly in water. Since the label is on the carbon backbone, aqueous buffers are safe for
stock preparation.

Stability & Degradation Mechanisms

The stability of D-Glucitol-2-d is governed by two factors: Chemical Stability (breakdown of the
molecule) and Isotopic Stability (loss of the deuterium label).

Hygroscopicity (The Primary Risk)
Like native sorbitol, D-Glucitol-2-d is significantly hygroscopic.
e Mechanism: It absorbs atmospheric moisture, forming a sticky, viscous syrup.

e Impact: Moisture absorption alters the effective mass, leading to errors in concentration
calculations for quantitative assays (e.g., Metabolic Flux Analysis).

e Prevention: Must be handled in a low-humidity environment or a glove box.

Thermal & Chemical Stability

e Thermal: Stable up to its melting point (~95-98°C). Decomposition occurs >295°C.

o Oxidative: Resistant to oxidation under normal conditions but incompatible with strong
oxidizing agents (e.g., permanganate).[5]

e Enzymatic (Biological Stability): The C-D bond at position 2 renders the molecule resistant to
oxidation by Sorbitol Dehydrogenase due to the Kinetic Isotope Effect (KIE). The C-D bond is
stronger than the C-H bond, potentially slowing the conversion to fructose. This property is
often exploited to study enzyme kinetics.
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Diagram 1: Stability & Metabolic Pathway

This diagram illustrates the Polyol Pathway and highlights the specific stability of the C2-D
bond against non-enzymatic exchange, while showing its role as the target for Sorbitol
Dehydrogenase.
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Caption: The C2-deuterium label is chemically inert in agueous media but serves as the
specific substrate site for Sorbitol Dehydrogenase, often exhibiting a Kinetic Isotope Effect.

Experimental Protocols
Stock Solution Preparation (Self-Validating Workflow)

To ensure accuracy in metabolic flux studies, the hygroscopic nature of the material must be
counteracted during weighing.

Reagents:
e D-Glucitol-2-d (Solid)[4]

o Milli-Q Water (18.2 MQ-cm) or Deuterium Oxide (D20) for NMR.
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» Nitrogen gas (for purging).
Protocol:

o Equilibration: Allow the storage vial to reach room temperature before opening to prevent
condensation.

o Weighing: Perform weighing in a desiccated glove box or use a "difference weighing"
technique (weigh sealed vial -> remove aliquot -> weigh sealed vial) to avoid moisture
uptake during the process.

e Dissolution: Dissolve in degassed Milli-Q water.

o Validation Step: Vortex for 30 seconds. Inspect visually for "schlieren” lines (refractive
index changes) which indicate incomplete dissolution.

o Filtration: Filter through a 0.22 um PVDF membrane to remove particulates.

o Storage: Aliquot into amber glass vials. Overlay with Nitrogen gas.[6] Store at -20°C.

Diagram 2: Preparation & Storage Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://en.wikipedia.org/wiki/Sorbitol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13959503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Caption: Step-by-step workflow emphasizing moisture control to ensure accurate molarity in
stock solutions.

Analytical Verification

Before using D-Glucitol-2-d in critical assays, verify the material:

¢ 1H-NMR (Proton NMR):
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o Runin D20.

o Expectation: The signal corresponding to the C2 proton (typically a doublet of doublets
around 4.0-4.2 ppm in native sorbitol) should be absent or significantly diminished
(depending on % enrichment).

o The remaining protons will show simplified coupling patterns due to the silence of the C2-
D.

e Mass Spectrometry (LC-MS):

o Operate in Negative lon Mode (ESI-).

[e]

Monitor the [M-H]~ ion.

Native Sorbitol: m/z 181.

o

[¢]

D-Glucitol-2-d: m/z 182.[7][8]

[¢]

Calculate the ratio of 182/181 to confirm isotopic purity.
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Kinetic Isotope Effects).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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